Cas no 13968-08-6 (Oxonium)

• Product Name: Oxonium
• CAS No: 13968-08-6
• MF: H₃O
• MW: 19.0232203006744
• CID: 140597
• PubChem ID: 123332
• Update Time: 2025-04-19

Oxonium Chemical and Physical Properties

Names and Identifiers

• Oxonium
• hydronium ion
• oxidanium
• H(3)0+
• Hydronium
• Hydronium cation
• Q27110320
• D3O
• H3O+
• trihydridooxygen(1+)
• Dihydrogenoxygen(1+) ion
• (OH3)(+)
• DTXSID20893597
• Hydronium, ion
• Q849881
• XLYOFNOQVPJJNP-UHFFFAOYSA-O
• Trideuteriooxidanium
• H3O(+)
• aquahydrogen(1+)
• [OH3](+)
• DTXCID501323624
• 13968-08-6
• CHEBI:29412

• Inchi： 1S/H2O/h1H2/p+1
• InChI Key： XLYOFNOQVPJJNP-UHFFFAOYSA-O
• SMILES： [OH3+]

Computed Properties

• Exact Mass: 19.018
• Monoisotopic Mass: 19.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 9.23000
• LogP: 0.21870
• pka: -1.74(at 25℃)